Cas no 16648-52-5 (N-Ethoxycarbonyl-5-nitro-o-toluidine)

• Product Name: N-Ethoxycarbonyl-5-nitro-o-toluidine
• CAS No: 16648-52-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD00059827
• CID: 121796
• PubChem ID: 87569612
• Update Time: 2025-06-09

N-Ethoxycarbonyl-5-nitro-o-toluidine Chemical and Physical Properties

Names and Identifiers

• Ethyl (2-methyl-5-nitrophenyl)carbamate
• N-Ethoxycarbonyl-5-nitro-o-toluidine
• Carbamic acid,N-(2-methyl-5-nitrophenyl)-, ethyl ester
• ethyl N-(2-methyl-5-nitrophenyl)carbamate
• Ethyl 2-methyl-5-nitrophenylcarbamate
• N-(5-Nitro-2-methylphenyl)urethan
• N-Carbethoxy-5-nitro-o-toluidine
• Ethoxycarbonylnitrotoluidine
• 2-Methyl-5-nitrophenylcarbamic acid ethyl ester
• N-(5-Nitro-2-methylphenyl)carbamic acid ethyl ester
• N-Carbethoxy-5-nitro-o-toluidine Ethyl 2-Methyl-5-nitrophenylcarbamate N-(5-Nitro-2-methylphenyl)urethan
• N-ETHOXYCARBONYL-5-NITRO-O-TOLUIDINE (NH2=1) 95+%
• AYJFWTBDUMVOBQ-UHFFFAOYSA-N
• Ethyl 2-methyl-5-nitrocarbanilate
• Ethyl 2-methyl-5-nitrophenylcarbamate #
• ZB009739
• BC8764
• SR-01000395720-1
• Carbamic acid, N-(2-methyl-5-nitrophenyl)-, ethyl ester
• MFCD00059827
• SB80171
• 16648-52-5
• BS-43912
• E0349
• CS-0316441
• DTXSID50345014
• SR-01000395720
• AKOS001022258
• D90490
• Z31686961
• SCHEMBL11086324
• F0345-2997
• FT-0708964
• DB-360277

• MDL： MFCD00059827
• Inchi： 1S/C10H12N2O4/c1-3-16-10(13)11-9-6-8(12(14)15)5-4-7(9)2/h4-6H,3H2,1-2H3,(H,11,13)
• InChI Key： AYJFWTBDUMVOBQ-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.08000
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 84.2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 132.0 to 136.0 deg-C
• PSA: 84.15000
• LogP: 3.06780
• Solubility: Not determined

Additional information on N-Ethoxycarbonyl-5-nitro-o-toluidine

Recent Advances in the Study of N-Ethoxycarbonyl-5-nitro-o-toluidine (CAS: 16648-52-5)

N-Ethoxycarbonyl-5-nitro-o-toluidine (CAS: 16648-52-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and ethoxycarbonyl functional groups, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in drug development, particularly in the design of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and biological activities.

The synthesis of N-Ethoxycarbonyl-5-nitro-o-toluidine typically involves the ethoxycarbonylation of 5-nitro-o-toluidine, a process that has been optimized in recent years to improve yield and purity. Advanced catalytic methods and green chemistry approaches have been employed to enhance the efficiency of this synthesis. For instance, a 2023 study demonstrated the use of palladium-based catalysts under mild conditions, achieving a yield of over 90% with minimal byproducts. Such advancements are critical for scaling up production while adhering to environmental and safety standards.

In terms of biological activity, N-Ethoxycarbonyl-5-nitro-o-toluidine has shown promising results as a precursor in the development of antimicrobial agents. Researchers have modified its structure to create derivatives with enhanced activity against resistant bacterial strains. A recent publication in the Journal of Medicinal Chemistry reported that certain derivatives exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA), with MIC values in the low micromolar range. These findings underscore the compound's potential in addressing the growing challenge of antibiotic resistance.

Beyond its antimicrobial applications, N-Ethoxycarbonyl-5-nitro-o-toluidine has also been investigated for its role in cancer therapy. Studies have revealed that its nitro group can be reduced to form reactive intermediates capable of inducing DNA damage in cancer cells. This mechanism has been exploited in the design of prodrugs that are selectively activated in the hypoxic tumor microenvironment. A 2022 study published in Bioorganic & Medicinal Chemistry Letters highlighted the compound's utility in developing hypoxia-activated prodrugs, which showed significant antitumor efficacy in preclinical models.

Despite these promising developments, challenges remain in the clinical translation of N-Ethoxycarbonyl-5-nitro-o-toluidine-based therapeutics. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through further research. Recent efforts have focused on optimizing the compound's physicochemical properties to improve its bioavailability and reduce off-target effects. For example, nanoparticle-based delivery systems have been explored to enhance the targeted delivery of N-Ethoxycarbonyl-5-nitro-o-toluidine derivatives to tumor sites.

In conclusion, N-Ethoxycarbonyl-5-nitro-o-toluidine (CAS: 16648-52-5) represents a versatile and valuable building block in medicinal chemistry. Its applications span from antimicrobial to anticancer drug development, driven by ongoing advancements in synthetic methodologies and biological evaluations. Future research should continue to explore its potential, with a focus on overcoming current limitations and translating preclinical findings into clinical applications. The compound's unique chemical features and biological activities make it a compelling subject for further investigation in the quest for novel therapeutic agents.